hodological licati
BENGH ey cricn

Application of Spirambrene in Fine Fragrance
Formulations: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Spirambrene
Cat. No.: B16213631
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction to Spirambrene

Spirambrene is a synthetic fragrance ingredient known for its powerful and diffusive ambery,
woody, and spicy character.[1][2] Chemically, it is identified as 2',2',3,7,7-
Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][3]dioxane] (diastereoisomers).[1] ItS unique
olfactory profile makes it a valuable component in fine fragrance formulations, where it can
impart warmth, complexity, and longevity. Spirambrene is noted for its high impact, allowing for
the creation of unique effects when blended with other fragrance materials.[1][2] It is
particularly effective in combination with sparkling, green, spicy, and aldehydic top notes, and
as a complement in woody accords to provide a diffusive ambery effect.[1][2]

Physicochemical and Olfactory Properties

A summary of the key properties of Spirambrene is provided in the table below. This data is
essential for formulators to understand its physical behavior and olfactory characteristics.
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Property Value Reference
2'2'3,7,7-
Pentamethylspiro[bicyclo[4.1.0

Chemical Name yispirolbieyclof : [1]

heptane-2,5'-[1][3]dioxane]

(diastereoisomers)

CAS Number 121251-68-1, 121251-67-0 [1][2]
Molecular Formula C15H2602 [1]
Molecular Weight 238.4 g/mol [1]
Appearance Colourless Liquid [1]

] Ambery, Woody, Spicy,
Odor Profile ) [1][2]
Aldehydic, Powerful

Recommended Use Level 0.1% - 3% [1]
Tenacity on Blotter 4 days [1]
Vapor Pressure 0.0039 hPa [1]
Boiling Point 252 °C [1]
Log P 4.9

Application in Fine Fragrance Formulations

Spirambrene's potent and multifaceted odor profile allows for its use in a variety of fine
fragrance applications. Its ambery and woody character provides a solid foundation for oriental,
woody, and chypre fragrance families.

Blending Recommendations

Spirambrene blends well with a wide range of fragrance materials. The following table
provides some examples of synergistic combinations.
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Ingredient Family

Specific Examples

Olfactory Effect

Sandalwood, Cedarwood,

Enhances warmth, richness,

Woods ) ] and longevity of the woody
Vetiver, Patchouli
accord.
] Complements the spicy facets
) Cardamom, Nutmeg, Pink ) )
Spices ) of Spirambrene, adding
Pepper, Cinnamon )
complexity.
) Provides a warm, ambery
Florals Rose, Jasmine, Ylang-Ylang
depth to floral bouquets.
] Creates an interesting contrast
) Bergamot, Grapefruit, ]
Citrus ) between the bright top notes
Mandarin _
and the warm, resinous base.
Galaxolide, Ambrettolide, Enhances the sensuality and
Musks

Ethylene Brassylate

substantivity of the fragrance.

Examples of Commercial Fragrances Containing

Spirambrene

Spirambrene has been successfully used in a number of commercial fine fragrances,

demonstrating its versatility and appeal.
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Reported Use Level of

Fragrance Name Brand )
Spirambrene

Kenzo for Men Kenzo 0.8%

Gio Giorgio Armani 0.85%

Agua Fresca Adolfo Dominguez 0.3%

Duro Nasomato 0.3%

Enigma Roja Dove 0.4%

Black Agar Givco Givaudan 1%

Himalaya Creed 0.55%

Source:[4]

Experimental Protocols for Evaluation

To fully assess the performance of Spirambrene in a fine fragrance formulation, a combination

of sensory and instrumental analysis is recommended.

Sensory Evaluation Protocol: Triangle Test for Odor

Difference

This protocol is designed to determine if a perceptible difference exists between a standard

fragrance formulation and one containing Spirambrene.

Objective: To determine if the addition of Spirambrene at a specific concentration creates a

noticeable change in the overall fragrance profile.

Materials:

» Standard fine fragrance formulation (control).

¢ Fine fragrance formulation containing Spirambrene at the desired concentration (test

sample).
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Glass smelling strips (blotters).

Sample vials.

Panel of at least 15 trained sensory assessors.

Well-ventilated, odor-free evaluation room.

Procedure:

Prepare the control and test samples.

o For each panelist, present three coded samples: two of the control and one of the test
sample, or two of the test sample and one of the control. The order of presentation should be
randomized for each panelist.

e Dip one end of a smelling strip into each sample vial.

o Present the three smelling strips to the panelist simultaneously.

e Instruct the panelist to smell each strip from left to right.

o Ask the panelist to identify the sample that is different from the other two.
e Record the responses.

Data Analysis:

e The number of correct judgments is compared to the number expected by chance using a
statistical table for triangle tests. A significant difference (p < 0.05) indicates that the addition
of Spirambrene has a perceivable effect on the fragrance.

Instrumental Analysis Protocol: Headspace Gas
Chromatography-Mass Spectrometry (GC-MS) for
Substantivity on Skin

This protocol measures the persistence of Spirambrene on the skin over time, providing a
quantitative measure of its substantivity.
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Objective: To quantify the concentration of Spirambrene in the headspace above the skin at
various time points after application.

Materials:

e Fine fragrance formulation containing a known concentration of Spirambrene.
e Human volunteers.

e Solid Phase Microextraction (SPME) fibers.

e Gas Chromatograph-Mass Spectrometer (GC-MS).

 Inert, odor-free soap for washing.

Controlled environment room (temperature and humidity).
Procedure:
e Acclimatize volunteers in the controlled environment room for at least 30 minutes.

e Wash a defined area on the forearm of each volunteer with the inert soap and rinse
thoroughly with water. Pat dry.

o Apply a precise amount of the fragrance formulation to the defined area of the skin.

o At specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), sample the headspace above the
application site using an SPME fiber for a fixed duration.

e Analyze the collected volatile compounds by GC-MS.

« |dentify and quantify the peak corresponding to Spirambrene in the chromatogram.
Data Analysis:

» Plot the peak area of Spirambrene against time for each volunteer.

e The resulting curve will show the evaporation profile of Spirambrene from the skin, providing
a quantitative measure of its substantivity.
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Visualizations

Experimental Workflow: Fragrance Formulation and
Evaluation

Formulation Stage

Define Fragrance Concept

Decision

Select Raw Materials Performance Met?

No, Reformulate Yes

Incorporate Spirambrene Final Product
Create Fragrance Concentrate

Test Sample Test Sample Test Sample

Evaluation| Stage
\4 \ 4

Sensory Evaluation Instrumental Analysis Stability Testing
(e.g., Triangle Test) (e.g., GC-MS Substantivity) (e.g., Accelerated Aging)

g Final Formulation Assessment

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b16213631/docs?utm_src=pdf-body-img#application-of-spirambrene-in-fine-fragrance-formulations-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16213631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Workflow for the formulation and evaluation of a fine fragrance containing
Spirambrene.
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Caption: Decision tree for adjusting Spirambrene concentration based on evaluation data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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